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Compound of Interest

Ethyl 2-(benzylamino)acetate
Compound Name:
Hydrochloride

Cat. No. B112867

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-(benzylamino)acetate hydrochloride is a glycine derivative utilized as a versatile
intermediate in the synthesis of pharmaceuticals and other chemical products.[1][2][3] This
document provides a detailed protocol for the dissolution of Ethyl 2-(benzylamino)acetate
hydrochloride in Dimethyl Sulfoxide (DMSQO), a common aprotic solvent for preparing stock
solutions in research and drug development settings.[4] Adherence to this protocol is crucial for
ensuring the stability, and effective solubilization of the compound for downstream applications.

Compound Information

A summary of the key properties of Ethyl 2-(benzylamino)acetate hydrochloride is presented
below.
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Property Value Reference
CAS Number 6344-42-9 [51[6]
Molecular Formula C11H16CINO2 [5]1[6]
Molecular Weight 229.71 g/mol [5]
Appearance White to off-white solid [5]
Solubility in DMSO 50 mg/mL (217.67 mM) [5]

Experimental Protocol: Dissolution in DMSO

This protocol outlines the steps for dissolving Ethyl 2-(benzylamino)acetate hydrochloride in
DMSO to prepare a stock solution.

3.1. Materials

o Ethyl 2-(benzylamino)acetate hydrochloride powder
e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)
» Sterile, conical-bottom centrifuge tubes or vials

o Calibrated analytical balance

e \Vortex mixer

 Ultrasonic water bath

3.2. Pre-Dissolution Preparations

o Hygroscopic Nature: Ethyl 2-(benzylamino)acetate hydrochloride is hygroscopic. It is
imperative to use newly opened or anhydrous DMSO to ensure optimal solubility.[5]

e Weighing: Accurately weigh the desired amount of the compound using a calibrated
analytical balance in a low-humidity environment if possible.
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e Solvent Volume Calculation: Calculate the required volume of DMSO based on the desired
final concentration. For example, to prepare a 50 mg/mL stock solution, add 1 mL of DMSO
for every 50 mg of the compound.

3.3. Dissolution Procedure

e Add the appropriate volume of DMSO to the vial containing the pre-weighed Ethyl 2-
(benzylamino)acetate hydrochloride.

 Tightly cap the vial to prevent moisture absorption.
» Vortex the mixture for 1-2 minutes to initiate the dissolution process.

» Ultrasonication: Place the vial in an ultrasonic water bath. Sonicate the mixture until the solid
is completely dissolved.[5] The time required may vary depending on the volume and
concentration. Visually inspect the solution to ensure no particulate matter remains.

3.4. Post-Dissolution Handling and Storage

 Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes.

o Storage: Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C
for long-term storage (up to 6 months).[5]

Stock Solution Preparation Table

The following table provides quick calculations for preparing common stock solution
concentrations.[5]
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Desired Concentration Mass of Compound (for 1 mL DMSO)
1mM 0.2297 mg

5 mM 1.1485 mg

10 mM 2.297 mg

50 mM 11.485 mg

217.67 mM (50 mg/mL) 50 mg

Experimental Workflow

The following diagram illustrates the key steps in the dissolution protocol.
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Caption: Workflow for dissolving Ethyl 2-(benzylamino)acetate hydrochloride in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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